Cas no 683218-23-7 (3-(3,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid)

3-(3,4-Dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid is a protected amino acid derivative featuring a fluorenylmethyloxycarbonyl (Fmoc) group, commonly employed in solid-phase peptide synthesis (SPPS). The Fmoc moiety provides orthogonal protection for the amine functionality, enabling selective deprotection under mild basic conditions while preserving acid-labile side chains. The 3,4-dimethylphenyl substituent enhances steric and electronic properties, potentially influencing peptide stability and solubility. This compound is particularly useful in the synthesis of complex peptides, offering compatibility with standard Fmoc-based protocols. Its structural features make it a versatile intermediate for constructing tailored peptide sequences with precision. Proper handling under inert conditions is recommended to maintain integrity.
3-(3,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid structure
683218-23-7 structure
Product Name:3-(3,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
CAS No:683218-23-7
MF:C26H25NO4
MW:415.48100733757
MDL:MFCD03003642
CID:5233669
PubChem ID:103667864
Update Time:2025-06-13

3-(3,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(3,4-dimethylphenyl)propanoic acid
    • 3-(Fmoc-amino)-3-(3,4-dimethylphenyl)propanoic acid
    • 683218-23-7
    • 3-(3,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid
    • MDL: MFCD03003642
    • Inchi: 1S/C26H25NO4/c1-16-11-12-18(13-17(16)2)24(14-25(28)29)27-26(30)31-15-23-21-9-5-3-7-19(21)20-8-4-6-10-22(20)23/h3-13,23-24H,14-15H2,1-2H3,(H,27,30)(H,28,29)
    • InChI Key: ZSZDXHZGMRCNMY-UHFFFAOYSA-N
    • SMILES: C(O)(=O)CC(NC(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O)C1=CC=C(C)C(C)=C1

3-(3,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM452161-100mg
3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(3,4-dimethylphenyl)propanoic acid
683218-23-7 95%+
100mg
$*** 2023-03-30
Chemenu
CM452161-250mg
3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(3,4-dimethylphenyl)propanoic acid
683218-23-7 95%+
250mg
$*** 2023-03-30
eNovation Chemicals LLC
D775042-100mg
3-((((9H-fluoren-9-yl)methoxy)carbonyl)amino)-3-(3,4-dimethylphenyl)propanoic acid
683218-23-7 95%
100mg
$525 2024-06-06
AstaTech
D85713-0.1/G
3-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-3-(3,4-DIMETHYLPHENYL)PROPANOIC ACID
683218-23-7 95%
0.1g
$212 2023-09-19
AstaTech
D85713-0.25/G
3-((((9H-FLUOREN-9-YL)METHOXY)CARBONYL)AMINO)-3-(3,4-DIMETHYLPHENYL)PROPANOIC ACID
683218-23-7 95%
0.25g
$400 2023-09-19
Enamine
EN300-3394903-0.05g
3-(3,4-dimethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
683218-23-7 95.0%
0.05g
$105.0 2025-03-18
Enamine
EN300-3394903-0.1g
3-(3,4-dimethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
683218-23-7 95.0%
0.1g
$156.0 2025-03-18
Enamine
EN300-3394903-0.25g
3-(3,4-dimethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
683218-23-7 95.0%
0.25g
$222.0 2025-03-18
Enamine
EN300-3394903-0.5g
3-(3,4-dimethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
683218-23-7 95.0%
0.5g
$422.0 2025-03-18
Enamine
EN300-3394903-1.0g
3-(3,4-dimethylphenyl)-3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)propanoic acid
683218-23-7 95.0%
1.0g
$541.0 2025-03-18

3-(3,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid Related Literature

Additional information on 3-(3,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid

Comprehensive Overview of 3-(3,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 683218-23-7)

The compound 3-(3,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 683218-23-7) is a specialized organic molecule widely utilized in peptide synthesis and pharmaceutical research. Its unique structure, featuring a fluorenylmethoxycarbonyl (Fmoc) protecting group, makes it invaluable in solid-phase peptide synthesis (SPPS). Researchers and industries frequently search for Fmoc-protected amino acid derivatives, highlighting the relevance of this compound in modern biochemistry and drug development.

With the growing interest in peptide-based therapeutics and bioconjugation techniques, 683218-23-7 has gained attention for its role in creating stable intermediates. The 3,4-dimethylphenyl moiety enhances lipophilicity, which is critical for improving membrane permeability in drug candidates. This aligns with current trends in optimizing bioavailability and targeted drug delivery, topics frequently queried in scientific databases and AI-driven research tools.

The Fmoc group in 3-(3,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid offers exceptional stability under basic conditions while being selectively cleavable under mild acidic conditions. This property is pivotal for orthogonal protection strategies, a technique often explored in combinatorial chemistry and high-throughput screening. Such applications are frequently discussed in forums and publications focusing on green chemistry and sustainable synthesis.

Analytical techniques like HPLC, NMR, and mass spectrometry are commonly employed to characterize 683218-23-7, ensuring purity and consistency for research use. The compound's spectral data and synthetic pathways are often sought after in academic and industrial settings, particularly by those investigating structure-activity relationships (SAR) or peptide mimetics.

In summary, 3-(3,4-dimethylphenyl)-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)propanoic acid (CAS No. 683218-23-7) is a cornerstone in peptide chemistry, bridging gaps between organic synthesis and biomedical innovation. Its versatility and alignment with cutting-edge research trends ensure its continued prominence in scientific literature and laboratory workflows.

Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinta Yudi Pharmaceutical Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.